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Compound of Interest

Compound Name: Cyclobutylmethanamine

Cat. No.: B1581762

An In-depth Technical Guide on the Physical and Chemical Properties of
Cyclobutylmethanamine Hydrochloride

Introduction

Cyclobutylmethanamine hydrochloride (CAS No. 5454-82-0) is a primary amine salt that
serves as a valuable building block in organic synthesis, particularly in the development of
novel pharmaceutical compounds. Its cyclobutyl moiety offers a unique three-dimensional
scaffold that can be exploited to enhance binding affinity and selectivity to biological targets.
This document provides a comprehensive overview of the physical and chemical properties of
Cyclobutylmethanamine hydrochloride, intended for researchers, scientists, and
professionals in the field of drug development and chemical synthesis.

Chemical and Physical Properties

The fundamental physical and chemical characteristics of Cyclobutylmethanamine
hydrochloride are summarized below. These properties are crucial for its handling, storage, and
application in experimental settings.

Identification and Structure
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Property Value Reference

cyclobutylmethanamine;hydroc

IUPAC Name ) [1]
hloride

CAS Number 5454-82-0 [11[2]031[4]

Molecular Formula CsH12CIN [1112]14]

Molecular Weight 121.61 g/mol [1][4]

Canonical SMILES Cl1CC(C1)CN.CI [1]
JVZOVVGVPJIVLSL-

InChliKey [1]

UHFFFAOYSA-N

Cyclobutylmethylamine
hydrochloride,
(Aminomethyl)cyclobutane
Synonyms . [1][2](3]
hydrochloride, 1-
Cyclobutylmethylamine

hydrochloride

Physicochemical Data

A summary of the key physicochemical properties is presented in the table below, providing a
guantitative basis for experimental design and formulation development.

Property Value Reference
Appearance Off-White to Pale Beige Solid [3]
Melting Point >212°C (decomposition) [3]

- Slightly soluble in DMSO,
Solubility [3]
Methanol, and Water

) 10.50 % 0.29 (for the parent
pKa (Predicted) ) [5]
amine)

Room Temperature, under
Storage Temperature ) [3]
inert atmosphere
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Stability and Storage

Cyclobutylmethanamine hydrochloride is generally stable under standard laboratory
conditions.[3] However, it is hygroscopic and should be stored in a tightly sealed container
under an inert atmosphere, such as argon or nitrogen, to prevent moisture absorption.[3][5] The
compound is incompatible with strong oxidizing agents.[6] For long-term storage, it is
recommended to keep it in a cool, dry place.[7]

The stability of amine hydrochloride salts in solution is pH-dependent. Acidic conditions
generally favor the protonated, more stable form of the amine. A study on a different amine
hydrochloride, cyproheptadine hydrochloride, in an oral liquid formulation at pH 3.7 showed it to
be stable for at least 180 days at room temperature, which suggests that maintaining a low pH
can be beneficial for the stability of aqueous solutions of such salts.[8]

Safety and Handling

Cyclobutylmethanamine hydrochloride is classified as harmful and an irritant. Adherence to
standard safety protocols is essential when handling this compound.

GHS Hazard Information

Hazard Class Pictogram Signal Word Hazard Statement

H302: Harmful if

Acute toxicity, oral GHSO07 Warning
swallowed
Skin ] H315: Causes skin
o GHSO07 Warning o

corrosion/irritation irritation
Serious eye ) H319: Causes serious

o GHSO07 Warning o
damage/eye irritation eye irritation

Specific target organ
L ] H335: May cause
toxicity, single GHSO07 Warning ) o
respiratory irritation
exposure

Data sourced from aggregated GHS information.[1][9]

Precautionary Measures
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e Engineering Controls: Handle in a well-ventilated area, preferably in a fume hood.[10]

o Personal Protective Equipment (PPE): Wear appropriate protective clothing, chemical-
resistant gloves, and safety goggles with side-shields.[10]

e Handling: Avoid breathing dust, fumes, or vapors.[9] Prevent contact with skin and eyes.[10]

o First Aid: In case of contact, immediately flush the affected area with plenty of water. If
inhaled, move to fresh air. If swallowed, seek immediate medical attention.[9]

Experimental Protocols

Detailed methodologies for determining key physicochemical properties of
Cyclobutylmethanamine hydrochloride are provided below.

Melting Point Determination (Capillary Method)

o Sample Preparation: Finely powder a small amount of the solid compound.

e Capillary Loading: Pack the powdered sample into a capillary tube to a height of 2-3 mm.
e Instrumentation: Place the capillary tube in a calibrated melting point apparatus.

e Heating: Heat the sample at a rate of 10-20°C per minute initially.

o Observation: Once the temperature is within 20°C of the expected melting point, reduce the
heating rate to 1-2°C per minute.

o Data Recording: Record the temperature range from the appearance of the first liquid drop to
the complete liquefaction of the sample. Note any decomposition, indicated by a change in
color or gas evolution.

Solubility Determination (Shake-Flask Method)

o System Preparation: Prepare saturated solutions by adding an excess of the compound to a
known volume of the solvent (e.g., water, methanol, DMSO) in a sealed flask.

o Equilibration: Agitate the flasks at a constant temperature (e.g., 25°C) for a predetermined
period (e.g., 24-48 hours) to ensure equilibrium is reached.
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» Phase Separation: Allow the solutions to stand undisturbed for phase separation. If
necessary, centrifuge or filter the samples to remove undissolved solid.

e Quantification: Accurately withdraw an aliquot of the clear supernatant.

¢ Analysis: Determine the concentration of the dissolved compound in the aliquot using a
suitable analytical technique, such as HPLC with UV detection or quantitative NMR.

o Calculation: Express the solubility in terms of mg/mL or mol/L.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)

o Chromatographic System:
o Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 um particle size).

o Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., 0.1%
trifluoroacetic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

o Flow Rate: 1.0 mL/min.

o Detection: UV spectrophotometer at a suitable wavelength (e.g., 210 nm, as primary
amines have low UV absorbance at higher wavelengths).

o Standard Preparation: Prepare a standard solution of known concentration (e.g., 1 mg/mL) in
the mobile phase.

o Sample Preparation: Prepare a sample solution of similar concentration.

« Injection: Inject equal volumes (e.g., 10 pL) of the standard and sample solutions into the
chromatograph.

» Data Analysis: Record the chromatograms. Calculate the purity of the sample by comparing
the area of the main peak to the total area of all peaks, expressed as a percentage.

Visualizations
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The following diagrams illustrate key logical workflows and concepts relevant to the study of

Cyclobutylmethanamine hydrochloride.
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Caption: Workflow for the physicochemical characterization of Cyclobutylmethanamine HCI.
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Factors Affecting Amine Hydrochloride Stability
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Caption: Key factors influencing the stability of Cyclobutylmethanamine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Cyclobutylmethanamine hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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